Cas no 2227646-34-4 (rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227646-34-4
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 6164553
• PubChem ID: 165828356
• Update Time: 2025-06-30

rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid
• 2227646-34-4
• EN300-1906003

• Inchi： 1S/C9H8BrNO2/c10-8-4-11-2-1-5(8)6-3-7(6)9(12)13/h1-2,4,6-7H,3H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key： XRVIMVVHWIABMA-NKWVEPMBSA-N
• SMILES： BrC1C=NC=CC=1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 240.97384g/mol
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.2Ų

Additional information on rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227646-34-4)

Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227646-34-4, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a cyclopropane ring and a brominated pyridine moiety, make it a valuable scaffold for developing novel therapeutic agents.

The cyclopropane ring in Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid introduces rigidity to the molecular structure, which can influence the binding affinity and selectivity of potential drug candidates. This feature has been extensively studied in the context of designing small-molecule inhibitors targeting various biological pathways. Additionally, the bromopyridine substituent provides a versatile handle for further chemical modifications, enabling the exploration of diverse pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in drug discovery. The structural motif of Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid has been leveraged in the development of compounds with potential applications in oncology, inflammation, and central nervous system disorders. For instance, studies have demonstrated its utility in generating inhibitors that interact with specific enzymes implicated in disease progression.

In the realm of synthetic organic chemistry, the synthesis of Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid represents a challenging yet rewarding endeavor. The stereochemistry of the cyclopropane ring must be carefully controlled to ensure the desired enantiomeric purity. Various synthetic routes have been reported, including transition-metal-catalyzed reactions and asymmetric hydrogenation techniques. These methodologies underscore the compound's significance as a building block for complex molecular architectures.

The bromine atom in the pyridine ring offers a reactive site for further functionalization, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic substitutions. These transformations have been exploited to incorporate diverse pharmacological groups, thereby expanding the chemical space for drug discovery. The ability to tailor the substituents around the core structure allows researchers to fine-tune the biological activity and pharmacokinetic properties of derived compounds.

Current research efforts are focused on exploring the therapeutic potential of derivatives of Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid. Preclinical studies have indicated promising results in models of cancer and inflammatory diseases. The compound's ability to modulate key signaling pathways has sparked interest among academic and industrial researchers alike. Furthermore, computational modeling and high-throughput screening techniques are being employed to identify novel analogs with enhanced efficacy and reduced toxicity.

The industrial significance of this compound cannot be overstated. Its role as a precursor in pharmaceutical manufacturing underscores its value in both academic research and commercial drug development. As demand for innovative therapeutic solutions grows, compounds like Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid are expected to play a pivotal role in shaping future treatment strategies.

In conclusion, Rac-(1R,2R)-2-(3-bromopyridin-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2227646-34-4) is a structurally intriguing and biologically relevant molecule with broad applications in pharmaceutical research. Its unique combination of structural features and reactivity makes it an indispensable tool for chemists and medicinal chemists striving to develop next-generation therapeutics.